Cas no 2680876-81-5 (benzyl N-{3,3,9-trioxo-3lambda6-thiabicyclo3.3.1nonan-7-yl}carbamate)

• Product Name: benzyl N-{3,3,9-trioxo-3lambda6-thiabicyclo3.3.1nonan-7-yl}carbamate
• CAS No: 2680876-81-5
• MF: C₁₆H₁₉NO₅S
• MW: 337.390763521194
• CID: 5625941
• PubChem ID: 165921816
• Update Time: 2025-09-28

benzyl N-{3,3,9-trioxo-3lambda6-thiabicyclo3.3.1nonan-7-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296625
• benzyl N-{3,3,9-trioxo-3lambda6-thiabicyclo[3.3.1]nonan-7-yl}carbamate
• 2680876-81-5
• benzyl N-{3,3,9-trioxo-3lambda6-thiabicyclo3.3.1nonan-7-yl}carbamate

• Inchi： 1S/C16H19NO5S/c18-15-12-6-14(7-13(15)10-23(20,21)9-12)17-16(19)22-8-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2,(H,17,19)
• InChI Key： ZPPVUVPOUMNETN-UHFFFAOYSA-N
• SMILES： S1(CC2C(C(C1)CC(C2)NC(=O)OCC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 337.09839388g/mol
• Monoisotopic Mass: 337.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 97.9Ų

Additional information on benzyl N-{3,3,9-trioxo-3lambda6-thiabicyclo3.3.1nonan-7-yl}carbamate

Introduction to Benzyl N-{3,3,9-trioxo-3lambda6-thiabicyclo3.3.1nonan-7-yl}carbamate (CAS No. 2680876-81-5)

Benzyl N-{3,3,9-trioxo-3lambda6-thiabicyclo3.3.1nonan-7-yl}carbamate, identified by its CAS number 2680876-81-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by their intricate cyclic structures and functional groups, which contribute to their unique chemical properties and potential biological activities.

The molecular framework of Benzyl N-{3,3,9-trioxo-3lambda6-thiabicyclo3.3.1nonan-7-yl}carbamate incorporates a thiabicyclo[3.3.1]nonane core, which is a fused ring system consisting of three rings—a benzene ring, a cyclopropane ring, and a cyclopentane ring—with a sulfur atom embedded within the structure. This particular arrangement imparts exceptional steric and electronic characteristics to the molecule, making it a valuable scaffold for designing novel pharmacophores.

The presence of the trioxo group in the name highlights the incorporation of multiple oxygen atoms into the cyclic system, which can influence the reactivity and stability of the compound. Such oxygen-rich moieties are often associated with enhanced binding affinity to biological targets, making this class of compounds attractive for drug discovery efforts. The carbamate functional group further enhances the versatility of this molecule, allowing for further derivatization and modification to tailor its biological properties.

In recent years, there has been growing interest in thiabicyclo compounds due to their potential applications in medicinal chemistry. The structural complexity of these molecules often results in unique interactions with biological receptors and enzymes, which can lead to the development of novel therapeutic agents. For instance, studies have shown that thiabicyclo[3.3.1]nonane derivatives exhibit promising activities as kinase inhibitors and antimicrobial agents.

The synthesis of Benzyl N-{3,3,9-trioxo-3lambda6-thiabicyclo3.3.1nonan-7-yl}carbamate represents a significant achievement in synthetic organic chemistry, requiring precise control over reaction conditions and careful selection of reagents to achieve the desired stereochemistry. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis methods, have been employed to construct the complex cyclic framework efficiently.

The benzyl moiety in the compound's name serves as an protecting group for the carbamate functionality, facilitating further chemical transformations while maintaining the integrity of the core structure. This protective strategy is commonly used in synthetic chemistry to prevent unwanted side reactions and ensure high yields during multi-step syntheses.

Recent research has begun to explore the pharmacological potential of Benzyl N-{3,3,9-trioxo-3lambda6-thiabicyclo3.3.1nonan-7-yl}carbamate. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways and cancer progression. The structural features of this molecule make it a compelling candidate for further investigation as a lead compound in drug discovery programs targeting these diseases.

The development of new synthetic methodologies for constructing complex heterocyclic systems remains an active area of research in organic chemistry. The synthesis of Benzyl N-{3,3,9-trioxo-3lambda6-thiabicyclo3.3.1nonan-7-yl}carbamate exemplifies how innovative synthetic strategies can be applied to create molecules with tailored properties for pharmaceutical applications.

In conclusion, Benzyl N-{3,3,9-trioxo-3lambda6-thiabicyclo3.3.1nonan-7-yl}carbamate (CAS No. 2680876-81-5) is a structurally intricate compound with significant potential in pharmaceutical research and drug development. Its unique molecular architecture and functional groups make it an attractive scaffold for designing novel therapeutic agents targeting various diseases.